2-(3-Chloro-4-fluorophenoxy)-4-methylaniline

Specification

• CAS No.: 946774-33-0
• Molecular Formula: C13H11ClFNO
• Molecular Weight: 251.68 g/mol
• IUPAC Name: 2-(3-chloro-4-fluorophenoxy)-4-methylaniline
• Standard InChI: InChI=1S/C13H11ClFNO/c1-8-2-5-12(16)13(6-8)17-9-3-4-11(15)10(14)7-9/h2-7H,16H2,1H3
• Standard InChI Key: DTTIVBDDUXZKJU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N)OC2=CC(=C(C=C2)F)Cl
• Canonical SMILES: CC1=CC(=C(C=C1)N)OC2=CC(=C(C=C2)F)Cl

Introduction

2-(3-Chloro-4-fluorophenoxy)-4-methylaniline is a chemical compound with the CAS number 946774-33-0. It is characterized by its molecular formula C₁₃H₁₁ClFNO, indicating the presence of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. This compound is often used in organic synthesis and chemical research due to its unique structural properties.

Synthesis and Applications

The synthesis of 2-(3-Chloro-4-fluorophenoxy)-4-methylaniline typically involves the reaction of appropriate starting materials such as chloro-fluorophenol and aniline derivatives. This compound is valuable in the development of pharmaceuticals and agrochemicals due to its potential biological activity and ability to serve as a building block for more complex molecules.

Safety and Handling

Safety Data Sheets (SDS) for 2-(3-Chloro-4-fluorophenoxy)-4-methylaniline provide detailed information on handling, storage, and disposal procedures to minimize risks associated with its use. It is essential to follow these guidelines to ensure safe handling in laboratory and industrial settings.

Data Table

Property	Value
CAS Number	946774-33-0
Molecular Formula	C₁₃H₁₁ClFNO
Molecular Weight	251.684 g/mol
Purity	Up to 99% HPLC
Chemical Name	2-(3-Chloro-4-fluorophenoxy)-4-methylaniline